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Compound of Interest

Compound Name: 2,5,7-Trimethylquinoline
CAS No.: 102871-67-0
Cat. No.: B008712
Get Quote
. J

Executive Summary

2,5,7-Trimethylquinoline (CAS: 102871-67-0) is a heterocyclic aromatic organic compound.[1]
[2][3][4] While less common than its isomer 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ), it
shares the core toxicological and chemical properties of alkylated quinolines.

Immediate Action Required:
* Do NOT dispose of via sink/municipal drainage (High Aquatic Toxicity).
» Do NOT mix with strong oxidizing agents or mineral acids (Exothermic/Reactive).

e Segregate into "Non-Halogenated Organic" or "Toxic" waste streams.

Chemical Profile & Hazard Identification

Understanding the molecule is the first step in safe disposal. The nitrogen atom in the quinoline
ring provides basicity, while the methyl groups increase lipophilicity, facilitating cell membrane
penetration.
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Property Specification Operational Implication

Verify against container label;

CAS Number 102871-67-0 ) o
isomers vary significantly.
] ) ) ) Potential mutagen; handle as a
Chemical Class Heterocyclic Aromatic Amine )
suspect carcinogen.[5]
) o ) ) Viscosity changes with temp;
Physical State Liquid/Low-melting Solid ) )
impacts spill cleanup.
o Incompatible with Acids.
Basicity Weak Base (pKb ~9) ]
Reacts exothermically.
Flash Point >100°C (Estimated) Combustible. Class IlIB liquid.
Irritant to eyes/skin; Toxic to
Hazards (GHS) H315, H319, H335, H411

aquatic life.

Expert Insight: The methyl substitutions at positions 2, 5, and 7 sterically hinder the nitrogen
slightly but do not negate its ability to form salts with strong acids. This reaction generates heat.
Consequently, never consolidate this waste into an acidic waste stream (e.g., Aqua Regia,
Piranha solution waste) as it may trigger a runaway reaction or explosion.

Waste Segregation & Stream Management

Proper segregation is not just a regulatory requirement; it is a chemical necessity to prevent
cross-stream reactivity.

A. Primary Waste Stream: "Non-Halogenated Organics"

In most research facilities, 2,5,7-Trimethylquinoline should be designated for high-BTU
incineration.

o Container: HDPE or Glass (Amber preferred).
o Labeling: Must read "Hazardous Waste - Toxic, Irritant."

o Compatible Solvents: Acetone, Methanol, Ethanol, Toluene, Hexanes.
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B. Prohibited Streams (Strict Exclusion)

e Acid Waste: Risk of exothermic neutralization.[6]
o Oxidizer Waste: Risk of fire/explosion.[3]

e Aqueous Drains: Strictly prohibited due to H411 (Toxic to aquatic life with long-lasting
effects).[7]

C. Decision Logic for Disposal

The following decision tree illustrates the correct workflow for classifying waste containing this
compound.
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Figure 1: Logic flow for segregating 2,5,7-Trimethylquinoline waste. Note that while the
compound itself is non-halogenated, the solvent it is dissolved in dictates the final stream.

Spill Response & Emergency Disposal
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Accidental release requires a systematic approach to prevent exposure and environmental
contamination.

PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat. If heating or aerosolizing, use a respirator with organic vapor cartridges.

Protocol:

¢ [solate: Evacuate the immediate area and mark the spill zone.

o Neutralize/Absorb: Do not use water. Use an inert absorbent (Vermiculite, Sand, or
Commercial Organic Spill Pads).

o Scientist's Note: While clay absorbents work, polypropylene pads are superior for organic
amines as they allow for cleaner incineration later.

o Collect: Sweep absorbed material into a wide-mouth jar.

o Decontaminate: Wash the surface with a dilute surfactant (soap) solution, followed by water.
Collect this wash water as hazardous waste.

- 1. Isolate Area »| 2. Apply Inert Absorbent 3. Collect into
el iG] & Don PPE = (Vermiculite/Pads) | sealed Container

4

Y

4. Label as
‘Hazardous Debris'
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Figure 2: Step-by-step workflow for managing a benchtop spill of 2,5,7-Trimethylquinoline.

Regulatory & Compliance Context (RCRA)

Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines:
e Listing Status: 2,5,7-Trimethylquinoline is not a P-listed or U-listed waste specifically.

o Characteristic Status: It likely does not meet the definition of Ignitable (D001) unless in a
flammable solvent. However, due to its toxicity profile, it must be managed as Hazardous
Waste based on "Generator Knowledge" of its mutagenic and aquatic toxicity potential.
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o European Waste Code (EWC): Typically falls under 16 05 06* (laboratory chemicals,
consisting of or containing hazardous substances, including mixtures of laboratory
chemicals).

Final Disposition

The ultimate fate of this chemical should be Rotary Kiln Incineration.

o Why? High-temperature incineration (>1000°C) ensures the complete destruction of the
heterocyclic quinoline ring, breaking it down into CO2, H20, and NOx (which is scrubbed).

 Verification: Ensure your waste contractor (e.g., Clean Harbors, Veolia, Triumvirate) is
approved for organic incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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